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Cat. No.: B1194658 Get Quote

Application Note: HPLC Method for Trimipramine
Maleate Quantification
Audience: Researchers, scientists, and drug development professionals.

Introduction
Trimipramine Maleate is a tricyclic antidepressant utilized in the treatment of major depressive

disorder, particularly when sedation is beneficial. Accurate and reliable quantification of

Trimipramine Maleate in both bulk drug substances and final pharmaceutical products is

critical for ensuring product quality, safety, and efficacy. High-Performance Liquid

Chromatography (HPLC) is a widely used technique for this purpose due to its high specificity,

sensitivity, and precision.[1] This document provides a detailed protocol for a robust reversed-

phase HPLC (RP-HPLC) method for the quantitative analysis of Trimipramine Maleate,

complete with method validation parameters and sample preparation procedures.

Methodology and Chromatographic Conditions
A simple, precise, and accurate RP-HPLC method has been developed for the estimation of

Trimipramine Maleate. The chromatographic separation is achieved on a C18 stationary

phase.[1] The conditions provided below are a robust starting point and can be optimized

based on available equipment and specific sample matrices.
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Table 1: HPLC Chromatographic Conditions

Parameter Recommended Conditions

HPLC System Isocratic HPLC system with UV-Vis Detector

Column
Inertsil ODS-3V (150 mm x 4.6 mm, 3 µm) or

equivalent C18 column[1]

Mobile Phase

Acetonitrile : 0.01 M Sodium Hydrogen

Phosphate Buffer (pH adjusted to 3.5) (40:60

v/v)[2]

Flow Rate 1.5 mL/min[2]

Column Temperature 40°C[2][3]

Detection Wavelength
252 nm (Alternative wavelengths include 220

nm and 254 nm)[2][3][4]

Injection Volume 20 µL

Run Time Approximately 10 minutes

Reagents and Solution Preparation
Acetonitrile: HPLC Grade

Sodium Dihydrogen Phosphate: Analytical Grade

Orthophosphoric Acid: Analytical Grade (for pH adjustment)

Water: HPLC Grade or Milli-Q

Trimipramine Maleate Reference Standard: USP or equivalent

Diluent: Mobile phase is recommended as the diluent.

Preparation of 0.01 M Sodium Hydrogen Phosphate Buffer (pH 3.5):
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Dissolve 1.20 g of anhydrous Sodium Dihydrogen Phosphate in 1000 mL of HPLC grade

water.

Adjust the pH to 3.5 using dilute orthophosphoric acid.

Filter the buffer solution through a 0.45 µm membrane filter before use.

Preparation of Standard Stock Solution (e.g., 100 µg/mL):

Accurately weigh approximately 10 mg of Trimipramine Maleate reference standard.

Transfer it to a 100 mL volumetric flask.

Dissolve and dilute to volume with the diluent.

This stock solution can be further diluted to prepare working standards for the calibration

curve.

Method Validation Summary
The described HPLC method has been validated according to International Council for

Harmonisation (ICH) guidelines, demonstrating its suitability for its intended purpose.[1] The

validation parameters confirm that the method is linear, accurate, precise, and robust.

Table 2: Summary of Method Validation Data
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Validation Parameter
Typical Acceptance
Criteria

Result

Linearity (Correlation

Coefficient, r²)
r² ≥ 0.99

The method shows excellent

linearity with r² > 0.99.[3]

Accuracy (% Recovery) 98.0% - 102.0%

Recovery is established to be

between 93.8% and 106.2%.

[3]

Precision (% RSD)

Repeatability (Intra-day) ≤

2.0%Intermediate Precision

(Inter-day) ≤ 2.0%

The method is precise with

RSD values well within

acceptable limits.

Limit of Detection (LOD) Signal-to-Noise Ratio ≥ 3:1

The LOD was found to be

approximately 0.003% of the

analyte concentration.[3]

Limit of Quantification (LOQ) Signal-to-Noise Ratio ≥ 10:1

The LOQ was found to be

approximately 0.009% of the

analyte concentration.[3]

Robustness
No significant change in

results

The method is robust and

unaffected by small, deliberate

variations in flow rate, mobile

phase composition, and

temperature.[3]

Solution Stability No significant degradation

Sample and standard solutions

are stable for at least 72 hours

under storage conditions.[3]

Experimental Protocols
Protocol 1: Sample Preparation from Pharmaceutical
Dosage Form (Tablets)

Weigh and finely powder no fewer than 20 tablets to obtain a homogenous mixture.

Accurately weigh a portion of the powder equivalent to 10 mg of Trimipramine Maleate.
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Transfer the powder to a 100 mL volumetric flask.

Add approximately 70 mL of diluent and sonicate for 15 minutes to ensure complete

dissolution of the active ingredient.

Allow the solution to cool to room temperature and dilute to the mark with the diluent.

Filter a portion of the solution through a 0.45 µm syringe filter, discarding the first few mL of

the filtrate.

The resulting solution is ready for injection into the HPLC system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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